Cas no 870011-45-3 (2-(1-methyl-1H-pyrrol-2-yl)-Ethenamine)

• Product Name: 2-(1-methyl-1H-pyrrol-2-yl)-Ethenamine
• CAS No: 870011-45-3
• MF: C₇H₁₀N₂
• MW: 122.167701244354
• CID: 1119840
• Update Time: 2024-03-06

2-(1-methyl-1H-pyrrol-2-yl)-Ethenamine Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-pyrrol-2-yl)-Ethenamine
• Ethenamine, 2-(1-methyl-1H-pyrrol-2-yl)-

• Inchi： 1S/C7H10N2/c1-9-6-2-3-7(9)4-5-8/h2-6H,8H2,1H3
• InChI Key： LALDQFRYJUJENM-UHFFFAOYSA-N
• SMILES： C(N)=CC1=CC=CN1C

Experimental Properties

• Density: 0.99±0.1 g/cm3(Predicted)
• Boiling Point: 243.5±23.0 °C(Predicted)
• pka: 7.88±0.70(Predicted)